Cas no 1361648-73-8 (Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate)

• Product Name: Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate
• CAS No: 1361648-73-8
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4967399
• Update Time: 2025-07-19

Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)12-9(17)2-3-10(18-12)6-4-7(14)11(16)8(15)5-6/h2-5H,1H3
• InChI Key： WHYOICGATNDLRJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=C(C(=O)OC)N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2
• Molecular Weight: 334.6

Additional information on Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate

Methyl 3-Fluoro-6-(3,4,5-Trichlorophenyl)picolinate: A Comprehensive Overview

Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361648-73-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a fluorine atom and a trichlorophenyl group, making it an intriguing subject for various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate.

The molecular formula of Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate is C₁₅H₉Cl₃FNO₂, and its molecular weight is approximately 370.58 g/mol. The compound's structure features a picolinate moiety with a methyl ester group attached to the carboxylic acid function. The presence of the fluorine atom and the trichlorophenyl substituent imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

In terms of physical properties, Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate is typically a solid at room temperature with a melting point ranging from 100 to 105°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for various synthetic transformations and analytical techniques.

The synthesis of Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate has been explored through several methodologies. One common approach involves the reaction of 3-fluoro-6-(3,4,5-trichlorophenyl)pyridine-2-carboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an intermediate carboxylic acid salt, which then reacts with methanol to yield the desired methyl ester product. Another method involves the direct coupling of a suitable pyridine derivative with a trichlorophenyl halide using transition metal catalysis.

Recent research has highlighted the potential applications of Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate in various fields. In medicinal chemistry, this compound has shown promise as a lead structure for the development of novel therapeutic agents. Studies have demonstrated that compounds with similar structural features exhibit potent biological activities against a range of targets, including enzymes and receptors involved in disease pathways. For instance, derivatives of picolinic acids have been investigated for their anti-inflammatory and anticancer properties.

In addition to its medicinal applications, Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate has potential uses in materials science and chemical synthesis. The presence of the fluorine atom can enhance the thermal stability and chemical resistance of materials derived from this compound. Furthermore, the trichlorophenyl group can impart unique electronic properties that are valuable in the design of functional materials for electronic devices and sensors.

The environmental impact of compounds like Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate is an important consideration in their development and application. Researchers are actively investigating methods to synthesize such compounds using green chemistry principles to minimize environmental footprint and ensure sustainable production processes. Techniques such as solvent-free reactions and catalytic systems are being explored to achieve these goals.

In conclusion, Methyl 3-fluoro-6-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361648-73-8) is a multifaceted compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique molecular structure offers opportunities for developing novel therapeutic agents and functional materials while also presenting challenges related to environmental sustainability. Ongoing research continues to uncover new insights into the properties and applications of this intriguing compound.